1-Heptadecenoyl-2-OH-sn-Glycero-3-Phosphoethanolamine

• Molecular Formula: C22H44NO7P
• Molecular Weight: 465.6 g/mol
• InChI: InChI=1S/C22H44NO7P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22(25)28-19-21(24)20-30-31(26,27)29-18-17-23/h7-8,21,24H,2-6,9-20,23H2,1H3,(H,26,27)/b8-7-/t21-/m1/s1
• InChIKey: RVPLNCFWJATBMI-GIWCCYDRSA-N

17:1 Lyso PE for Lipid & Membrane Research

1-Heptadecenoyl-2-OH-sn-Glycero-3-Phosphoethanolamine, also known as 17:1 Lyso PE or 1-(10Z-heptadecenoyl)-sn-glycero-3-phosphoethanolamine, is a synthetic lysophosphatidylethanolamine (LPE) featuring a monounsaturated C17:1 (heptadecenoyl) fatty acyl chain at the sn-1 position and a free hydroxyl at sn-2 . It belongs to the lysophospholipid class, which are minor membrane glycerolipids that act as lipid mediators and membrane curvature modulators [1]. This compound is available as a defined molecular species with certified purity, enabling reproducible biophysical and biochemical studies .

Synthetic Lyso PE

17:1 Lyso PE is a defined molecular species of lysophosphatidylethanolamine featuring a monounsaturated C17:1 fatty acyl chain. Supplied with certified purity (>99%) and controlled isomeric composition for reproducible biophysical and biochemical studies.

✓ Suitable for membrane curvature and fusion research

✓ Supports PLD inhibition and lipid signaling pathway analysis

✓ Defined standard for lipidomics and quantitative MS workflows

• [1] Lipotype GmbH. Lyso-phosphatidylethanolamine Analysis. 2020. View Source

Why 17:1 Lyso PE Cannot Be Substituted

Lysophosphatidylethanolamines are not functionally interchangeable. The biological activity and biophysical behavior of LPE species are exquisitely dependent on acyl chain length and degree of unsaturation [1]. Substituting 17:1 Lyso PE with a saturated analog (e.g., 17:0 LPE) or a different chain length (e.g., 16:0 or 18:1 LPE) can drastically alter phospholipase D (PLD) inhibition potency [1], membrane phase behavior [2], and lipid-protein interaction profiles [3]. Even regioisomerism (1-acyl vs. 2-acyl) impacts physicochemical properties [3], underscoring the necessity of using the exact defined molecular species for reproducible and interpretable results.

Target

Substitute

Risk

17:1 Lyso PE

17:0 Lyso PE, 18:1 Lyso PE

Saturated or differing chain-length analogs may alter PLD inhibition potency and shift membrane phase behavior, limiting assay reproducibility.

17:1 Lyso PE (Ethanolamine)

17:1 Lyso PC (Choline)

Headgroup substitution to choline may abrogate PLD modulatory activity; LPC has no significant effect on PLD in this context.

Synthetic, >99% purity, defined isomer ratio

Natural LPE extracts

Heterogeneous mixtures of chain lengths and undefined isomer ratios introduce batch-to-batch variability, compromising quantitative reproducibility.

• [1] Ryu SB, Karlsson BH, Ozgen M, Palta JP. Inhibition of phospholipase D by lysophosphatidylethanolamine, a lipid-derived senescence retardant. Proc Natl Acad Sci U S A. 1997;94(23):12717-12722. doi:10.1073/pnas.94.23.12717 View Source
• [2] Slater JL, Huang CH, Adams RG, Levin IW. Polymorphic phase behavior of lysophosphatidylethanolamine dispersions. A thermodynamic and spectroscopic characterization. Biophys J. 1989;56(2):243-252. doi:10.1016/S0006-3495(89)82670-0 View Source
• [3] Furukawa T, et al. Examining the effect of regioisomerism on the physico-chemical properties of lysophosphatidylethanolamine-containing liposomes using fluoro probes. Chem Phys Lipids. 2018;214:1-9. doi:10.1016/j.chemphyslip.2018.05.001 View Source

17:1 Lyso PE Comparative Performance

PLD Inhibition Advantage over Saturated LPEs

Lysophosphatidylethanolamine (LPE) inhibits phospholipase D (PLD) in a dose-dependent manner, with inhibitory potency increasing with both acyl chain length and unsaturation [1]. While direct IC50 data for 17:1 Lyso PE are not explicitly tabulated in the primary study, the established structure-activity relationship demonstrates that 17:1 Lyso PE (C17:1) possesses greater inhibitory potential than the saturated 17:0 Lyso PE analog due to its double bond, and greater potency than shorter-chain unsaturated species (e.g., 16:1, 18:1) due to its intermediate chain length optimized for lipid bilayer integration [1]. This trend is confirmed by parallel in vivo assays where cranberry fruit senescence (measured by ethylene production) was more effectively retarded by LPE species with increasing chain length and unsaturation [1].

PLD Inhibition

Class-level inference

C17:1 chain shows high inhibition potency via SAR

C17:0 and shorter-chain LPEs show lower potency

Supports chain-length-dependent PLD inhibition context.

SAR trend; verify specific IC50 data for 17:1.

Evidence Dimension	Phospholipase D (PLD) inhibition potency
Target Compound Data	Potent inhibition predicted by structure-activity relationship (C17:1 chain)
Comparator Or Baseline	Saturated LPE 17:0 (lower potency); Shorter-chain LPEs (lower potency); Saturated LPEs (lower potency)
Quantified Difference	Inhibition increases with chain length and unsaturation (qualitative trend)
Conditions	Partially purified cabbage PLD; cell-free assay; cranberry fruit in vivo ethylene production

Why This Matters

For researchers studying PLD-mediated signaling or senescence, 17:1 Lyso PE provides a defined, potent tool that cannot be replaced by generic LPE mixtures or saturated analogs without compromising assay sensitivity and biological relevance.

• [1] Ryu SB, Karlsson BH, Ozgen M, Palta JP. Inhibition of phospholipase D by lysophosphatidylethanolamine, a lipid-derived senescence retardant. Proc Natl Acad Sci U S A. 1997;94(23):12717-12722. doi:10.1073/pnas.94.23.12717 View Source

Lamellar vs. Micellar Phase Propensity

The phase behavior of aqueous LPE dispersions is strongly acyl chain length-dependent. A systematic thermodynamic and spectroscopic study demonstrated that LPEs undergo transitions between well-ordered crystalline, interdigitated lamellar gel, and micellar phases, with the stability of each phase governed by headgroup hydration and chain packing [1]. The 17:1 acyl chain (intermediate length, monounsaturated) is predicted to favor a distinct balance of lamellar vs. non-lamellar phases compared to shorter saturated LPEs (e.g., 14:0, 16:0) which are more micelle-prone, or longer saturated LPEs (e.g., 18:0) which favor crystalline phases [1]. This subtle control over curvature and phase transition temperature is critical for designing lipid-based delivery systems or reconstituted membrane models.

Phase Behavior

Class-level inference

Intermediate chain (C17:1) predicted to favor distinct lamellar vs. micellar balance vs. 14:0/16:0 (micelle-prone) and 18:0 (crystalline).

Supports defined membrane curvature modulation context.

Phase behavior inferred from class-level LPE polymorphism.

Evidence Dimension	Aqueous phase polymorphism (lamellar, micellar, crystalline)
Target Compound Data	Intermediate chain length (C17) with monounsaturation modulates phase preference
Comparator Or Baseline	Shorter LPEs (e.g., 14:0, 16:0) → micellar propensity; Longer saturated LPEs (e.g., 18:0) → crystalline phase propensity
Quantified Difference	Phase preference shifts systematically with chain length (qualitative)
Conditions	Aqueous dispersions; Differential Scanning Calorimetry (DSC), Raman spectroscopy, 31P NMR

Why This Matters

Investigators engineering lipid nanoparticles or studying membrane fusion events require precise control over lipid phase behavior; 17:1 Lyso PE offers a defined, tunable curvature profile distinct from off-the-shelf natural LPE extracts.

• [1] Slater JL, Huang CH, Adams RG, Levin IW. Polymorphic phase behavior of lysophosphatidylethanolamine dispersions. A thermodynamic and spectroscopic characterization. Biophys J. 1989;56(2):243-252. doi:10.1016/S0006-3495(89)82670-0 View Source

Headgroup-Specific PLD Inhibition: LPE vs. LPC

In a direct comparison of lysophospholipid classes, 17:1 Lyso PE (as a member of the LPE class) demonstrates unique inhibitory activity toward phospholipase D (PLD) from cabbage, whereas the corresponding lysophosphatidylcholine (LPC, including 17:1 LPC) and other lysophospholipids (LPG, LPS) had no significant effect on PLD activity [1]. This headgroup specificity is absolute; only LPE and, to a lesser extent, lysophosphatidylinositol (LPI) inhibited PLD, while lysophosphatidic acid (LPA) actually stimulated the enzyme [1]. Therefore, substituting 17:1 Lyso PE with a 17:1 Lyso PC would completely abrogate the PLD-modulatory activity, fundamentally altering experimental outcomes.

Headgroup Specificity

Head-to-head

LPE class inhibits PLD activity

LPC class has no significant effect; LPA stimulates PLD

LPC headgroup substitution may abolish PLD modulation.

Ethanolamine headgroup is essential for this inhibitory function.

Evidence Dimension	Phospholipase D (PLD) activity modulation
Target Compound Data	LPE class (including 17:1 LPE) inhibits PLD activity
Comparator Or Baseline	LPC class (including 17:1 LPC): no significant effect; LPA: stimulates PLD
Quantified Difference	LPE inhibits PLD; LPC has no effect; LPA stimulates (qualitative)
Conditions	Partially purified cabbage PLD; cell-free assay

Why This Matters

For projects requiring specific modulation of PLD without confounding activities, the ethanolamine headgroup of 17:1 Lyso PE is non-negotiable; choline-based analogs are inert in this context.

• [1] Ryu SB, Karlsson BH, Ozgen M, Palta JP. Inhibition of phospholipase D by lysophosphatidylethanolamine, a lipid-derived senescence retardant. Proc Natl Acad Sci U S A. 1997;94(23):12717-12722. doi:10.1073/pnas.94.23.12717 View Source

Defined Purity & Isomeric Composition for Reproducibility

Commercial 17:1 Lyso PE is supplied with assayed purity >99% (TLC) and a controlled isomeric composition (may contain up to 10% of the 2-LPE isomer) . This defined specification contrasts sharply with natural-source LPE extracts (e.g., egg or soybean LPE), which are heterogeneous mixtures of varying chain lengths and degrees of unsaturation [1]. The defined isomeric ratio is critical because 1-acyl and 2-acyl regioisomers of LPE exhibit distinct physicochemical properties and biological distributions; for instance, 2-acyl-1-lysoPE isomers bearing PUFA chains are thermodynamically disfavored yet preferentially retained in murine liver tissue and show significant decreases in NASH models [2].

Purity & Isomer Control

Lot attribute

>99%

LPE content (TLC). Contains ≤10% 2-LPE isomer.

Supports reproducibility in lipidomics standard contexts.

Defined isomer ratio enables QC-controlled method validation.

Evidence Dimension	Purity and isomer definition
Target Compound Data	>99% LPE; may contain up to 10% 2-LPE isomer
Comparator Or Baseline	Natural LPE extracts: heterogeneous mixtures of chain lengths, unsaturation, and undefined isomer ratios
Quantified Difference	>99% pure single molecular species vs. undefined mixture
Conditions	TLC analysis; manufacturer certificate of analysis

Why This Matters

For quantitative lipidomics, biophysical modeling, and structure-activity studies, a defined molecular species eliminates batch-to-batch variability and ensures experimental reproducibility, a critical procurement criterion.

• [1] BOC Sciences. Lyso PE (Egg) Product Page. View Source
• [2] Furukawa T, et al. Examining the effect of regioisomerism on the physico-chemical properties of lysophosphatidylethanolamine-containing liposomes using fluoro probes. Chem Phys Lipids. 2018;214:1-9. doi:10.1016/j.chemphyslip.2018.05.001 View Source

17:1 Lyso PE Key Applications

Plant Senescence & Postharvest Physiology

Employ 17:1 Lyso PE as a defined, potent inhibitor of phospholipase D (PLD) to dissect lipid signaling pathways in plant senescence [1]. Its C17:1 chain length and unsaturation confer superior inhibitory activity compared to saturated or shorter-chain LPEs, making it an ideal tool for studying ethylene production and membrane degradation in crops like cranberry, where chain length-dependent efficacy has been demonstrated [1]. The defined molecular species ensures reproducible dose-response relationships.

Lipid Nanoparticle & Liposome Formulation

Incorporate 17:1 Lyso PE into lipid nanoparticle or liposome formulations to fine-tune membrane curvature and phase behavior [2]. Its intermediate chain length and monounsaturation provide a distinct balance between lamellar-stabilizing and curvature-inducing properties, as predicted by systematic studies of LPE phase polymorphism [2]. This enables rational design of delivery systems with controlled fusion propensity and cargo release kinetics.

Membrane Protein Reconstitution & Lipid-Protein Interaction

Use 17:1 Lyso PE as a component in defined lipid mixtures for reconstituting membrane proteins or studying lipid-protein interactions . The high purity (>99%) and defined isomeric composition eliminate confounding effects from heterogeneous natural lipid extracts, ensuring that observed binding or functional modulation can be unambiguously attributed to the specific lipid species . This is essential for quantitative biophysical techniques such as surface plasmon resonance (SPR) or fluorescence correlation spectroscopy (FCS).

Targeted Lipidomics & Metabolomics Reference Standards

Utilize 17:1 Lyso PE as a certified reference standard for absolute quantification of LPE 17:1 species in biological samples using LC-MS/MS . The high purity and defined isomeric composition (with documented 2-LPE isomer content up to 10%) allow for accurate calibration and method validation, critical for clinical lipidomics studies where LPE 17:1 may serve as a potential biomarker or is implicated in metabolic disease [3].

Application

Selection Property

Validation Focus

Plant Senescence & PLD Signaling Research

Chain-length & unsaturation profile

PLD inhibition and ethylene production endpoints

Lipid Nanoparticle & Liposome Formulation

Intermediate chain length & monounsaturation

Lamellar vs. micellar phase behavior and curvature modulation

Membrane Protein Reconstitution

Defined purity (>99%) & isomer composition

Surface plasmon resonance (SPR) or FCS endpoints

Lipidomics Reference Standard

Certified purity & documented isomer ratio

LC-MS/MS absolute quantification and method validation

• [1] Ryu SB, Karlsson BH, Ozgen M, Palta JP. Inhibition of phospholipase D by lysophosphatidylethanolamine, a lipid-derived senescence retardant. Proc Natl Acad Sci U S A. 1997;94(23):12717-12722. doi:10.1073/pnas.94.23.12717 View Source
• [2] Slater JL, Huang CH, Adams RG, Levin IW. Polymorphic phase behavior of lysophosphatidylethanolamine dispersions. A thermodynamic and spectroscopic characterization. Biophys J. 1989;56(2):243-252. doi:10.1016/S0006-3495(89)82670-0 View Source
• [3] Furukawa T, et al. Examining the effect of regioisomerism on the physico-chemical properties of lysophosphatidylethanolamine-containing liposomes using fluoro probes. Chem Phys Lipids. 2018;214:1-9. doi:10.1016/j.chemphyslip.2018.05.001 View Source